Cas no 1422540-88-2 (S-acetyl-PEG4-propargyl)

• Product Name: S-acetyl-PEG4-propargyl
• CAS No: 1422540-88-2
• MF: C₁₃H₂₂O₅S
• MW: 290.375783443451
• MDL: MFCD29764347
• CID: 3044571
• PubChem ID: 119058285
• Update Time: 2025-09-22

S-acetyl-PEG4-propargyl Chemical and Physical Properties

Names and Identifiers

• S-acetyl-PEG4-propargyl
• S-acetyl-PEG4-Alkyne
• Reaxys ID: 23366071
• Acetylthio-PEG4-Alkyne
• Ethanethioic Acid S-3,6,9,12-Tetraoxapentadec-14-yn-1-yl Ester
• S-3,6,9,12-Tetraoxapentadec-14-yn-1-yl Ethanethioate
• Acs-PEG4-propargyl
• MFCD29764347
• S-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethyl] ethanethioate
• S-(3,6,9,12-Tetraoxapentadec-14-yn-1-yl) ethanethioate
• MS-24146
• T3698
• S-(3,6,9,12-Tetraoxapentadec-14-yn-1-yl)ethanethioate
• 1422540-88-2
• DA-77640
• AKOS040742598
• HY-141350
• CS-0115047
• C70706
• BP-23134
• XGC54088
• 6,9,12,15-tetraoxa-3-thiaoctadec-17-yn-2-one

• MDL： MFCD29764347
• Inchi： 1S/C13H22O5S/c1-3-4-15-5-6-16-7-8-17-9-10-18-11-12-19-13(2)14/h1H,4-12H2,2H3
• InChI Key： IOVXBDYSVBLUMS-UHFFFAOYSA-N
• SMILES： C(SCCOCCOCCOCCOCC#C)(=O)C

Computed Properties

• Exact Mass: 290.11879497g/mol
• Monoisotopic Mass: 290.11879497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Thiocarboxylic acids and derivatives Thioesters